Cas no 25787-43-3 (Adenosine,3'-deoxy-3'-(methylamino)- (8CI,9CI))

• Product Name: Adenosine,3'-deoxy-3'-(methylamino)- (8CI,9CI)
• CAS No: 25787-43-3
• MF: C₁₁H₁₆N₆O₃
• MW: 280.283141136169
• CID: 266194
• PubChem ID: 97515
• Update Time: 2025-04-19

Adenosine,3'-deoxy-3'-(methylamino)- (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Adenosine,3'-deoxy-3'-(methylamino)- (8CI,9CI)
• Adenosine, 3'-deoxy-3'-(methylamino)-
• NSC 128889
• 25787-43-3
• 3'-Deoxy-3'-methylaminoadenosine

• Inchi： 1S/C11H16N6O3/c1-13-6-5(2-18)20-11(8(6)19)17-4-16-7-9(12)14-3-15-10(7)17/h3-6,8,11,13,18-19H,2H2,1H3,(H2,12,14,15)/t5-,6-,8-,11-/m1/s1
• InChI Key： ZARAVIBCBGMNJG-HUKYDQBMSA-N
• SMILES： O1[C@H]([C@@H]([C@@H]([C@H]1CO)NC)O)N1C=NC2C(N)=NC=NC1=2

Computed Properties

• Exact Mass: 280.128
• Monoisotopic Mass: 280.128
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.8
• Topological Polar Surface Area: 131Ų

Experimental Properties

• Density: 1.85
• Boiling Point: 638.8°Cat760mmHg
• Flash Point: 340.2°C
• Refractive Index: 1.836
• PSA: 131.34000
• LogP: -0.78080

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine 3'-deoxyribonucleosides